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Compound of Interest

1-Acetyl-5-methyl-1H-pyrrole-2-
Compound Name:

carbaldehyde
CAS No.: 144147-06-8
Cat. No.: B588716

Get Quote

\ J

This document provides a comprehensive technical guide for the successful execution of the
Vilsmeier-Haack formylation on N-acetyl-2-methylpyrrole. The content herein is curated for
researchers, scientists, and professionals in drug development, offering in-depth mechanistic
insights, a detailed experimental protocol, and critical process considerations to ensure
reproducibility and high yield.

Theoretical Framework and Mechanistic Overview

The Vilsmeier-Haack reaction is a powerful and widely utilized method for the formylation of
electron-rich aromatic and heteroaromatic compounds. It serves as a milder alternative to other
electrophilic acylation methods, such as the Friedel-Crafts reaction, avoiding the need for
strong Lewis acids. The core of this transformation is the in-situ generation of a substituted
chloroiminium ion, commonly known as the "Vilsmeier reagent,” which acts as the key
electrophile.

The Vilsmeier Reagent: Formation and Reactivity
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The Vilsmeier reagent is typically formed from the reaction of a substituted amide, most
commonly N,N-dimethylformamide (DMF), with an acid chloride like phosphorus oxychloride
(POCI5).

The formation process is as follows:

e The lone pair of the carbonyl oxygen in DMF attacks the electrophilic phosphorus atom of
POCls.

e Achloride ion is eliminated and subsequently attacks the carbonyl carbon.

e The resulting intermediate collapses, eliminating a dichlorophosphate anion to form the
highly electrophilic chloroiminium cation, [(CHs)2N=CHCI]*. This is the active Vilsmeier
reagent.

This reagent is a relatively weak electrophile, which is why the Vilsmeier-Haack reaction is
most effective on substrates with high electron density, such as pyrroles, indoles, and activated
benzene derivatives.

Reaction Mechanism: Formylation of the Pyrrole Ring

The overall reaction can be dissected into three primary stages:

o Formation of the Vilsmeier Reagent: As described above, DMF and POCIs react to form the
chloroiminium salt.

» Electrophilic Aromatic Substitution: The electron-rich pyrrole ring acts as a nucleophile,
attacking the electrophilic carbon of the Vilsmeier reagent. This attack disrupts the
aromaticity of the pyrrole ring, forming a cationic intermediate (a sigma complex). A base
(such as DMF) then removes a proton to restore aromaticity.

e Hydrolysis: The resulting iminium salt intermediate is stable until the agueous work-up.
During work-up, the addition of water facilitates the hydrolysis of the iminium salt to yield the
final aldehyde product and dimethylamine.

Regioselectivity on N-acetyl-2-methylpyrrole
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For substituted pyrroles, the site of formylation is dictated by both electronic and steric factors.
Pyrroles are inherently Tt-excessive heterocycles, with the highest electron density at the a-
positions (C2 and C5).

In the case of N-acetyl-2-methylpyrrole:

e The 2-methyl group is an electron-donating group, which further activates the pyrrole ring
towards electrophilic attack.

e The N-acetyl group is an electron-withdrawing group, which deactivates the ring overall but
still directs electrophilic attack to the available a-position (C5) due to resonance stabilization
of the intermediate.

o With the C2 position already substituted, the electrophilic attack by the Vilsmeier reagent is
overwhelmingly directed to the vacant and electronically favored C5 position.

Therefore, the expected major product is 5-formyl-N-acetyl-2-methylpyrrole.

Experimental Protocol

This protocol provides a robust methodology for the formylation of N-acetyl-2-methylpyrrole.
Adherence to the described safety precautions and procedural steps is critical for a successful
outcome.

Reagents and Materials
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Reagent/Material Grade Supplier Example Notes

N-acetyl-2- ) ) ) )
>98% Sigma-Aldrich Starting material.

methylpyrrole

N,N-

Dimethylformamide
(DMF)

Anhydrous, 299.8%

Acros Organics

Used as both reagent

and solvent.

Phosphorus
oxychloride (POCIs)

Reagent grade, 299%

Fisher Scientific

Highly corrosive and
water-reactive. Handle

in a fume hood.

Dichloromethane

ACS grade VWR For extraction.
(DCM)
Sodium Acetate For neutralization
Anhydrous J.T. Baker )
(NaOAc) during work-up.
Deionized Water - - For work-up.
Magnesium Sulfate For drying the organic
Anhydrous -
(MgSO0a) layer.
. For column
Silica Gel 60 A, 230-400 mesh -
chromatography.
Round-bottom flask,
magnetic stirrer,
dropping funnel, ice
bath, separatory
funnel, rotary
evaporator.
Workflow Diagram
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Caption: Experimental workflow for the Vilsmeier-Haack formylation.
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Step-by-Step Procedure

Safety Note: Phosphorus oxychloride (POCIs) is highly toxic, corrosive, and reacts violently
with water. This entire procedure must be conducted in a well-ventilated chemical fume hood,
and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn
at all times.

e Vilsmeier Reagent Preparation (In Situ):

o To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (50
mL).

o Cool the flask to 0 °C using an ice-water bath.

o Slowly add phosphorus oxychloride (POCIs) (1.1 equivalents) dropwise via the dropping
funnel over 30-45 minutes. Causality: The slow, controlled addition at low temperature is
critical to manage the exothermic reaction and prevent the formation of unwanted
byproducts.

o After the addition is complete, stir the resulting pale-yellow solution at 0 °C for an
additional 30 minutes.

e Formylation Reaction:

o Dissolve N-acetyl-2-methylpyrrole (1.0 equivalent) in a minimal amount of anhydrous DMF
(10-15 mL).

o Add this solution dropwise to the pre-formed Vilsmeier reagent at O °C.

o Once the addition is complete, remove the ice bath and allow the reaction mixture to
slowly warm to room temperature.

o Stir the mixture at room temperature for 2-4 hours. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

e Work-up and Product Isolation:
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o Prepare a 1 L beaker containing 300 g of crushed ice.

o Crucial Step: Carefully and slowly pour the reaction mixture onto the crushed ice with
vigorous stirring. This "reverse quench” is the safest method for hydrolyzing both the
iminium intermediate and the highly reactive excess POCIs, effectively dissipating the
significant heat of reaction.

o Once the ice has melted, slowly add a saturated aqueous solution of sodium acetate until
the pH of the solution is neutral (pH ~7). Causality: Neutralization is essential to quench
any remaining acids (HCI, HsPOa4) and deprotonate the product, facilitating its extraction
into an organic solvent.

o Transfer the neutralized aqueous mixture to a separatory funnel and extract the product
with dichloromethane (DCM) (3 x 75 mL).

o Combine the organic layers and wash with brine (1 x 100 mL).

o Dry the organic layer over anhydrous magnesium sulfate (MgSQOa), filter, and concentrate
the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

e Purification:

o Purify the crude residue by silica gel column chromatography, typically using a gradient of
ethyl acetate in hexanes, to afford the pure 5-formyl-N-acetyl-2-methylpyrrole.

Data Summary and Characterization

The following table summarizes typical reaction parameters. Yields are highly dependent on
the precise execution of the protocol, especially the anhydrous conditions and work-up
procedure.
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Parameter Value/Condition Rationale

Stoichiometry

N-acetyl-2-methylpyrrole 1.0eq Limiting reagent.

A slight excess ensures
POCIs 1.1-1.2eq complete formation of the

Vilsmeier reagent.

Acts as both reagent and

DMF ~1.5 eq + Solvent
solvent.
Temperature
) Controls exothermicity of
Reagent Formation 0-5°C ] ] ]
Vilsmeier reagent formation.
) Pyrrole is highly reactive; mild
Reaction 0 °C to Room Temp. » o
conditions are sufficient.
Typically sufficient for complete
Time 2 - 4 hours P y ) P
conversion; monitor by TLC.
) Representative yield after
Expected Yield 70 - 85%

purification.

Product Characterization (Expected): The final product, 5-formyl-N-acetyl-2-methylpyrrole,
should be characterized to confirm its identity and purity.

» 1H NMR: Expect signals for the acetyl methyl protons, the C2-methyl protons, the pyrrole ring
proton, and the aldehyde proton. The aldehyde proton signal will appear significantly
downfield (~9-10 ppm).

e 13C NMR: Expect signals for the two methyl carbons, the pyrrole ring carbons, the acetyl
carbonyl carbon, and a downfield signal for the aldehyde carbonyl carbon (~175-185 ppm).

¢ IR Spectroscopy: A strong carbonyl stretch for the aldehyde group will be prominent (~1660-
1680 cm~1), in addition to the amide carbonyl stretch.
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e Mass Spectrometry: The molecular ion peak corresponding to the mass of the product
(CsHaNO2) should be observed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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